Cas no 375363-29-4 (propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

• Product Name: propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• CAS No: 375363-29-4
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6173477
• PubChem ID: 659274
• Update Time: 2025-10-29

propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• SMR000034257
• Oprea1_135057
• BDBM74573
• MLS002581507
• AKOS005624807
• HMS2323P07
• MLS000079523
• 375363-29-4
• F0423-0075
• propyl 2-{[3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• propyl 2-[[3,5-dicyano-4-(2-methoxyphenyl)-2-oxidanylidene-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]ethanoate
• SR-01000002672-2
• propyl 2-((3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
• propyl 2-[[3,5-dicyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• CHEMBL1576146
• cid_659274
• 2-[[3,5-dicyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]thio]acetic acid propyl ester
• 2-[[3,5-dicyano-2-keto-4-(2-methoxyphenyl)-3,4-dihydro-1H-pyridin-6-yl]thio]acetic acid propyl ester
• SR-01000002672

• Inchi： 1S/C19H19N3O4S/c1-3-8-26-16(23)11-27-19-14(10-21)17(13(9-20)18(24)22-19)12-6-4-5-7-15(12)25-2/h4-7,13,17H,3,8,11H2,1-2H3,(H,22,24)
• InChI Key： PYYWIGGYRPBYEC-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCCC)C1=C(C#N)C(C2C=CC=CC=2OC)C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 138Ų

Additional information on propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate

Propyl 2-{3,5-Dicyano-4-(2-Methoxyphenyl)-6-Oxo-1,4,5,6-Tetrahydropyridin-2-Ylsulfanyl}Acetate: A Comprehensive Overview

The compound with CAS No 375363-29-4, known as propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule's structure is characterized by a tetrahydropyridine ring system substituted with cyano groups and a methoxyphenyl moiety, which contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of the tetrahydropyridine framework in drug design. The presence of the 3,5-dicyano substituents enhances the compound's electronic properties, making it a potential candidate for use in anti-inflammatory and antioxidant therapies. Additionally, the 2-methoxyphenyl group introduces hydrophobicity and aromaticity into the molecule, which can improve its bioavailability and target specificity.

The synthesis of propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of this synthesis pathway.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to modulate cellular signaling pathways makes it a potential lead compound for developing novel therapeutic agents. Recent in vitro studies have demonstrated its efficacy in inhibiting key enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

Moreover, the compound's stability under physiological conditions is a significant advantage for drug delivery systems. Its solubility profile has been extensively studied to ensure optimal absorption and distribution within the body. This property is critical for its potential use as an orally administered medication.

The structural versatility of propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-Ylsulfanyl}acetate also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor technology.

Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological targets more accurately. Molecular docking studies have revealed its potential binding modes with various receptors, providing insights into its mechanism of action.

In conclusion, propyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-Oxo-1,4,5,Tetrahydropyridin-Ylsulfanyl}acetate (CAS No 375363) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and promising biological activities position it as a valuable asset in both academic research and industrial development.